Cas no 2171691-24-8 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid
• CAS No: 2171691-24-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6200095
• PubChem ID: 165514471
• Update Time: 2025-06-14

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid
• 2171691-24-8
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-4,4-dimethylpentanoic acid
• EN300-1505620

• Inchi： 1S/C26H30N2O5/c1-25(2,3)14-21(22(29)30)27-23(31)26(12-13-26)28-24(32)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RCDNSIXAMSOKRJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC(C)(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid

Recent Advances in the Study of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid (CAS: 2171691-24-8)

The compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid (CAS: 2171691-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

One of the key areas of research involving this compound is its role in the synthesis of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The incorporation of the cyclopropyl ring in the structure enhances the conformational rigidity of the peptide backbone, which can improve binding affinity and selectivity towards biological targets. Recent publications have highlighted its utility in the development of protease inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid as a precursor for the synthesis of cyclic peptides with enhanced metabolic stability. The study demonstrated that the cyclopropyl moiety significantly reduced enzymatic degradation, leading to improved pharmacokinetic properties in preclinical models. These findings suggest promising applications for this compound in the design of next-generation peptide therapeutics.

Another notable advancement comes from a collaborative effort between academic and industrial researchers, as reported in Bioorganic & Medicinal Chemistry Letters. The team utilized this compound to develop a series of small-molecule inhibitors targeting a specific oncogenic protein. The inhibitors exhibited nanomolar affinity and high selectivity, underscoring the potential of 2171691-24-8 as a versatile scaffold in drug discovery. The study also provided insights into the structural determinants of binding, which could inform future optimization efforts.

Beyond its applications in drug development, recent research has also explored the compound's role in chemical biology tools. For instance, a 2024 study in ACS Chemical Biology described its use in the design of activity-based probes for studying enzyme mechanisms. The probes enabled real-time monitoring of enzymatic activity in complex biological systems, offering new avenues for understanding disease pathways and identifying therapeutic targets.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4,4-dimethylpentanoic acid (CAS: 2171691-24-8) represents a valuable tool in both pharmaceutical and chemical biology research. Its unique structural features and versatility make it a promising candidate for diverse applications, from drug design to mechanistic studies. Ongoing research is expected to further elucidate its potential and expand its utility in the field.